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Compound of Interest

Compound Name: Propyrisulfuron

Cat. No.: B148232

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyrisulfuron is a sulfonylurea herbicide that effectively controls a broad spectrum of weeds
in rice paddies.[1] Developed by Sumitomo Chemical, it is recognized for its efficacy against
weeds that have developed resistance to other herbicides.[1][2] This technical guide provides
an in-depth overview of the chemical structure and physical properties of Propyrisulfuron,
offering valuable data and experimental context for researchers, scientists, and professionals in
drug development.

Chemical Structure and Identification

Propyrisulfuron, with the IUPAC name 1-(2-chloro-6-propylimidazo[1,2-b]pyridazin-3-
yl)sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea, is a complex molecule featuring a sulfonylurea
bridge connecting an imidazopyridazine and a dimethoxypyrimidine moiety.
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Identifier Value

1-(2-chloro-6-propylimidazo[1,2-b]pyridazin-3-

IUPAC Name . N
yl)sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea

CAS Number 570415-88-2

Molecular Formula C16H18CIN7OsS

Molecular Weight 455.88 g/mol
CCCC1=CC2=N(N=C1)C(=C(S(=0)

Canonical SMILES (=O)NC(=O)NC3=NC(=CC(=N3)OC)OC)C=N2)
Cl

InChl Key PYCINWWWERDNKE-UHFFFAOYSA-N

Physical and Chemical Properties

The physical and chemical properties of Propyrisulfuron are critical for understanding its
environmental fate, behavior, and formulation development.

Property Value Temperature (°C) pH
Physical State White solid
Melting Point >193.5 °C
- ) Decomposes before
Boiling Point N
boiling
Water Solubility 0.98 mg/L 20 7
Vapor Pressure <1.0x 1075 Pa 25
Octanol-Water
Partition Coefficient 2.9 25 7
(log P)
Dissociation Constant
4.89 20

(pKa)
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Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
Propyrisulfuron, based on internationally recognized OECD guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point of Propyrisulfuron is determined using the capillary method with a metal
block apparatus.[3][4]

Sample Preparation: A small amount of finely powdered Propyrisulfuron is packed into a
capillary tube, sealed at one end, to a height of 3-5 mm.

o Apparatus: A calibrated melting point apparatus with a heated metal block and a temperature
sensor is used.

e Procedure: The capillary tube is placed in the heating block. The temperature is raised at a
rate of approximately 10°C/min until it is about 10°C below the expected melting point. The
heating rate is then reduced to 1-2°C/min.

o Determination: The temperature at which the substance begins to melt (the first appearance
of liquid) and the temperature at which it is completely molten are recorded as the melting
range. For a pure substance like Propyrisulfuron, this range is typically narrow.

Water Solubility Determination (OECD Guideline 105 -
Flask Method)

The flask method is suitable for determining the water solubility of substances like
Propyrisulfuron, which have a solubility greater than 10-2 g/L.[5][6][7]

e Apparatus: A constant temperature water bath, flasks with stoppers, a magnetic stirrer, and
an analytical instrument for quantification (e.g., HPLC).

e Procedure: An excess amount of Propyrisulfuron is added to a known volume of distilled
water in a flask. The flask is sealed and agitated in a constant temperature bath (e.g., 20°C)
until equilibrium is reached. The time to reach equilibrium should be determined in a
preliminary test.
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o Sample Analysis: After equilibrium, the solution is allowed to stand to let undissolved
particles settle. An aliquot of the clear supernatant is carefully removed, filtered if necessary,
and the concentration of Propyrisulfuron is determined by a suitable analytical method,
such as High-Performance Liquid Chromatography (HPLC).

o Calculation: The water solubility is reported as the average of at least three replicate
determinations.

Octanol-Water Partition Coefficient (log P) Determination
(OECD Guideline 107 - Shake Flask Method)

The shake flask method is a straightforward approach for determining the octanol-water
partition coefficient for substances with a log P value in the range of -2 to 4.[8][9][10]

Preparation: n-Octanol and water are mutually saturated before the experiment. A stock
solution of Propyrisulfuron is prepared in n-octanol.

e Procedure: A known volume of the n-octanol stock solution and a known volume of water are
placed in a vessel. The vessel is shaken in a mechanical shaker at a constant temperature
(e.g., 25°C) until partitioning equilibrium is achieved.

o Phase Separation and Analysis: The mixture is centrifuged to ensure complete separation of
the two phases. The concentration of Propyrisulfuron in both the n-octanol and water
phases is determined using an appropriate analytical method like HPLC.

o Calculation: The patrtition coefficient (P) is calculated as the ratio of the concentration of
Propyrisulfuron in the n-octanol phase to its concentration in the aqueous phase. The
logarithm of P (log P) is then reported.

Vapor Pressure Determination (OECD Guideline 104 -
Static Method)

The static method directly measures the vapor pressure of a substance in equilibrium with its
solid or liquid phase in a closed system.[11][12]

o Apparatus: A constant temperature sample cell connected to a pressure measuring device
(manometer). The system must be vacuum-tight.
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e Procedure: A sample of Propyrisulfuron is placed in the sample cell. The system is
evacuated to remove air. The sample is then heated to and maintained at a specific
temperature until the vapor pressure reaches equilibrium.

o Measurement: The equilibrium vapor pressure is read directly from the manometer. This
measurement is repeated at several different temperatures to establish the vapor pressure

curve.

Visualizations
Mode of Action: Acetolactate Synthase (ALS) Inhibition

Propyrisulfuron's herbicidal activity stems from its inhibition of the enzyme Acetolactate
Synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for
the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By
blocking this pathway, Propyrisulfuron deprives the plant of essential amino acids, leading to

the cessation of growth and eventual death.
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Caption: Propyrisulfuron inhibits ALS, blocking amino acid synthesis and leading to plant
death.

General Synthesis Workflow

The synthesis of Propyrisulfuron involves a multi-step process, beginning with the formation
of the core heterocyclic structures, followed by sulfonation and coupling to form the final
sulfonylurea product.[2]
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Caption: A generalized workflow for the chemical synthesis of Propyrisulfuron.
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Analytical Workflow: HPLC Method for Propyrisulfuron
Analysis

High-Performance Liquid Chromatography (HPLC) is a common analytical technique for the
guantification of Propyrisulfuron in environmental samples. The following diagram illustrates a
typical workflow.

HPLC Analysis
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Click to download full resolution via product page

Caption: A typical workflow for the analysis of Propyrisulfuron using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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